10.1039/C9DT04472H | Organometallic chemistry in aqua regia: metal and ligand based oxidations of (NHC)AuCl complexes†‡

Organometallic chemistry in aqua regia: metal and ligand based oxidations of (NHC)AuCl complexes†‡

Dalton Transactions Pub Date: 2020-02-18 DOI: 10.1039/C9DT04472H

Abstract

The synthesis and characterization of a series of N-heterocyclic carbene (NHC) complexes of Au(III), (NHC)AuCl₃, is described. High yields are obtained when the corresponding Au(I) species (NHC)AuCl are oxidized with inexpensive aqua regia. The oxidation is in some cases accompanied by substitution and/or anti addition of Cl₂ across the backbone C [double bond, length as m-dash] C bond of unsaturated NHC ligands.

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Journal Name：Dalton Transactions

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